Cas no 2138522-34-4 (4-nitro-N-[(1,2,3,4-tetrahydroquinolin-5-yl)methyl]benzene-1-sulfonamide)
4-nitro-N-[(1,2,3,4-tetrahydroquinolin-5-yl)methyl]benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 2138522-34-4
- 4-nitro-N-[(1,2,3,4-tetrahydroquinolin-5-yl)methyl]benzene-1-sulfonamide
- EN300-1167400
-
- Inchi: 1S/C16H17N3O4S/c20-19(21)13-6-8-14(9-7-13)24(22,23)18-11-12-3-1-5-16-15(12)4-2-10-17-16/h1,3,5-9,17-18H,2,4,10-11H2
- InChI Key: ZHAVTHCUIDLORC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC1=CC=CC2=C1CCCN2)(=O)=O
Computed Properties
- Exact Mass: 347.09397721g/mol
- Monoisotopic Mass: 347.09397721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 112Ų
4-nitro-N-[(1,2,3,4-tetrahydroquinolin-5-yl)methyl]benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1167400-50mg |
2138522-34-4 | 50mg |
$1152.0 | 2023-10-03 | |||
| Enamine | EN300-1167400-100mg |
2138522-34-4 | 100mg |
$1207.0 | 2023-10-03 | |||
| Enamine | EN300-1167400-250mg |
2138522-34-4 | 250mg |
$1262.0 | 2023-10-03 | |||
| Enamine | EN300-1167400-500mg |
2138522-34-4 | 500mg |
$1316.0 | 2023-10-03 | |||
| Enamine | EN300-1167400-1000mg |
2138522-34-4 | 1000mg |
$1371.0 | 2023-10-03 | |||
| Enamine | EN300-1167400-2500mg |
2138522-34-4 | 2500mg |
$2688.0 | 2023-10-03 | |||
| Enamine | EN300-1167400-5000mg |
2138522-34-4 | 5000mg |
$3977.0 | 2023-10-03 | |||
| Enamine | EN300-1167400-10000mg |
2138522-34-4 | 10000mg |
$5897.0 | 2023-10-03 | |||
| Enamine | EN300-1167400-0.05g |
2138522-34-4 | 0.05g |
$1152.0 | 2023-06-08 | |||
| Enamine | EN300-1167400-0.1g |
2138522-34-4 | 0.1g |
$1207.0 | 2023-06-08 |
4-nitro-N-[(1,2,3,4-tetrahydroquinolin-5-yl)methyl]benzene-1-sulfonamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 4-nitro-N-[(1,2,3,4-tetrahydroquinolin-5-yl)methyl]benzene-1-sulfonamide
Comprehensive Overview of 4-nitro-N-[(1,2,3,4-tetrahydroquinolin-5-yl)methyl]benzene-1-sulfonamide (CAS No. 2138522-34-4)
4-nitro-N-[(1,2,3,4-tetrahydroquinolin-5-yl)methyl]benzene-1-sulfonamide (CAS No. 2138522-34-4) is a specialized sulfonamide derivative with a unique structural framework combining a tetrahydroquinoline moiety and a nitrobenzene sulfonamide group. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a candidate for further exploration in therapeutic development.
The compound’s structure features a nitro group at the para position of the benzene ring, which is known to influence electronic properties and reactivity. The tetrahydroquinoline component adds complexity, offering opportunities for structure-activity relationship (SAR) studies. Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such compounds, as they can be optimized for specific biological targets. Searches for "sulfonamide derivatives in drug design" and "nitroaromatic compounds in medicinal chemistry" reflect growing interest in this area.
From a synthetic perspective, 4-nitro-N-[(1,2,3,4-tetrahydroquinolin-5-yl)methyl]benzene-1-sulfonamide is typically prepared through multi-step organic reactions, including sulfonylation and amination processes. Its purity and stability are critical for research applications, prompting discussions on "advanced purification techniques for sulfonamides" and "handling nitroaromatic compounds safely." These topics align with broader industry concerns about green chemistry and sustainable synthesis.
In the context of biochemical research, this compound’s potential as a enzyme inhibitor or receptor modulator is under investigation. The nitro group may contribute to electron-withdrawing effects, altering binding affinities in biological systems. Queries like "role of sulfonamides in enzyme inhibition" and "tetrahydroquinoline-based bioactive molecules" are frequently encountered in academic and industrial databases, underscoring its relevance.
Beyond pharmaceuticals, 4-nitro-N-[(1,2,3,4-tetrahydroquinolin-5-yl)methyl]benzene-1-sulfonamide may find utility in material science, particularly in the development of functional polymers or sensors. Its aromatic and heterocyclic components could enhance properties like thermal stability or optical characteristics. This aligns with searches for "nitroaromatics in advanced materials" and "sulfonamide applications beyond medicine," reflecting cross-disciplinary interest.
Quality control and analytical characterization of this compound involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Researchers often seek information on "analytical methods for sulfonamide quantification" and "structural elucidation of complex heterocycles," highlighting the need for robust protocols. The compound’s CAS No. 2138522-34-4 serves as a unique identifier in chemical databases, facilitating accurate literature retrieval.
In summary, 4-nitro-N-[(1,2,3,4-tetrahydroquinolin-5-yl)methyl]benzene-1-sulfonamide represents a versatile scaffold with promising applications in drug development and material innovation. Its structural features and functional groups make it a subject of ongoing research, driven by trends in precision medicine and sustainable chemistry. As interest grows, so does the demand for detailed insights into its synthesis, properties, and potential uses.
2138522-34-4 (4-nitro-N-[(1,2,3,4-tetrahydroquinolin-5-yl)methyl]benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)